Omeprazole

Description

Omeprazole is a proton pump inhibitor (PPI) that decreases the amount of acid produced in the stomach . It is available both over-the-counter (OTC) and with a doctor's prescription . Omeprazole is used to treat conditions such as gastric and duodenal ulcers, erosive esophagitis, and gastroesophageal reflux disease (GERD) . GERD occurs when acid from the stomach washes back up into the esophagus . Sometimes, omeprazole is used with antibiotics like amoxicillin or clarithromycin to treat ulcers caused by H. pylori bacteria . It can also treat conditions where the stomach produces too much acid, such as Zollinger-Ellison syndrome, and dyspepsia, which causes sour stomach, belching, heartburn, or indigestion . Additionally, omeprazole can prevent upper gastrointestinal tract bleeding in seriously ill patients .

Omeprazole functions by inhibiting the H+/K+ ATPase enzyme system, also known as the proton pump, at the secretory surface of gastric parietal cells . This enzyme is responsible for the final step in acid secretion, and omeprazole blocks acid secretion regardless of the stimulus . The medication has a short elimination half-life of about one hour, but its effects last longer because it concentrates in parietal cells and forms a covalent linkage with H+/K+ ATPase, irreversibly inhibiting it . Omeprazole can interact with other drugs, such as phenytoin, by binding to hepatic cytochrome P450 and inhibiting their oxidative metabolism .

Other PPIs similar to omeprazole include lansoprazole and pantoprazole. Like omeprazole, these medications also reduce stomach acid production and are used to treat similar conditions . Omeprazole is supplied in several dosage forms, including powder for suspension, delayed-release tablets and capsules, and delayed-release orally disintegrating tablets . It should be stored at room temperature, away from excessive heat and moisture, and orally disintegrating tablets should be kept in their blister packs until use .

• CAS No.: 73590-58-6
• Product Name: Omeprazole
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)
• Standard InChIKey: SUBDBMMJDZJVOS-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC
• Synonyms: H 168 68; H 168-68; H 16868; Magnesium, Omeprazole; Omeprazole; Omeprazole Magnesium; Omeprazole Sodium; Prilosec; Sodium, Omeprazole
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• PubChem Compound: 4594
• Last Modified: Sep 13 2023